Cas no 2703773-22-0 (2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid)

• Product Name: 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid
• CAS No: 2703773-22-0
• MF: C₁₁H₈ClFN₂O₄
• MW: 286.643625259399
• CID: 5614774
• PubChem ID: 165944888
• Update Time: 2025-05-24

2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33342146
• 2703773-22-0
• 2-chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid
• 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid

• Inchi： 1S/C11H8ClFN2O4/c12-6-4-7(13)8(3-5(6)10(17)18)15-2-1-9(16)14-11(15)19/h3-4H,1-2H2,(H,17,18)(H,14,16,19)
• InChI Key： XBXAWMCUIQDBOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)O)N1C(NC(CC1)=O)=O)F

Computed Properties

• Exact Mass: 286.0156626g/mol
• Monoisotopic Mass: 286.0156626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid

Comprehensive Overview of 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid (CAS No. 2703773-22-0)

The compound 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid (CAS No. 2703773-22-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3-diazinane ring and fluorobenzoic acid moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in this molecule aligns with current trends in medicinal chemistry, where halogenated analogs are prioritized for their improved pharmacokinetic properties. This compound’s CAS No. 2703773-22-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry is the development of heterocyclic scaffolds for therapeutic applications. The 2,4-dioxo-1,3-diazinane core in this compound is a prime example of such a scaffold, known for its versatility in forming hydrogen bonds and interacting with enzymes. This property has led to its exploration in kinase inhibitors and anti-inflammatory agents, addressing pressing healthcare challenges like cancer and chronic diseases.

From an environmental perspective, the synthesis and handling of halogenated aromatic acids are subjects of intense scrutiny. Researchers are optimizing greener methodologies to produce compounds like 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid with minimal waste. This aligns with the global push for sustainable chemistry, a hot topic in both scientific literature and public discourse.

Another area of interest is the compound’s potential role in agrochemical innovation. Fluorinated benzoic acid derivatives are increasingly used in herbicide formulations due to their selectivity and efficacy. The structural complexity of this molecule could unlock new modes of action, addressing resistance issues in pest management—a critical concern for modern agriculture.

Analytical characterization of CAS No. 2703773-22-0 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are essential for verifying purity and structure, which are paramount in regulatory submissions for pharmaceuticals and agrochemicals. The compound’s spectral data is often requested in research forums, highlighting its practical importance.

In summary, 2-Chloro-5-(2,4-dioxo-1,3-diazinan-1-yl)-4-fluorobenzoic acid represents a convergence of medicinal, environmental, and agricultural chemistry. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific advancements. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and sustainable agrochemicals.